(3-Methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazol-2-yl)(pyrrolidin-1-yl)methanone

• IUPAC Name: [3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazol-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C17H16N4O3S/c1-11-15(16(22)19-7-2-3-8-19)25-17-18-14(10-20(11)17)12-5-4-6-13(9-12)21(23)24/h4-6,9-10H,2-3,7-8H2,1H3
• InChI Key: NGHJRGRHMMRHCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)N4CCCC4
• Molecular Formula: C17H16N4O3S
• Molecular Weight: 356.4 g/mol

Description

(3-Methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazol-2-yl)(pyrrolidin-1-yl)methanone, also known as MIT-7, is a small molecule that has been studied for its potential as a therapeutic agent. This compound has been shown to have promising properties in scientific research, particularly in the fields of cancer and neurodegenerative diseases. In

Scientific Research Applications

Antiviral Activity

The indole nucleus, which is part of this compound, has been associated with antiviral properties. Researchers have synthesized indole derivatives and evaluated their efficacy against viruses. For instance:

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Anti-Inflammatory and Analgesic Properties

The thiazole ring in this compound contributes to its anti-inflammatory potential. .

Antitumor and Cytotoxic Activity

The imidazole-thiazole core may play a role in antitumor effects. For instance:

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Biochemical Studies

Researchers can utilize this compound as a probe in biochemical studies. Its structural features may interact with specific receptors or enzymes, shedding light on biological processes.

Mechanism of Action

Target of Action

The primary targets of this compound are yet to be definitively identified. Similar compounds have shown significant activity against mycobacterium tuberculosis (mtb) h37ra . The compound’s interaction with its targets leads to inhibition of the bacterial growth .

Mode of Action

It is believed to interact with its targets in a way that inhibits the growth of the bacteria

Biochemical Pathways

Molecular docking and dynamics studies suggest that similar compounds may interact with the pantothenate synthetase of mtb . This enzyme is involved in the biosynthesis of coenzyme A, a crucial cofactor in various metabolic pathways.

Pharmacokinetics

In silico admet prediction has been performed for similar compounds . These predictions can provide valuable insights into the compound’s bioavailability and pharmacokinetics.

Result of Action

The result of the compound’s action is the inhibition of bacterial growth . This is achieved through its interaction with its targets and the subsequent disruption of essential biochemical pathways .